ethyl 3-cyano-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C23H26N4O5S2/c1-2-32-23(29)26-13-10-18-19(14-24)22(33-20(18)15-26)25-21(28)16-6-8-17(9-7-16)34(30,31)27-11-4-3-5-12-27/h6-9H,2-5,10-13,15H2,1H3,(H,25,28)
• InChI Key: XFLJBXHQFPJXNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C23H26N4O5S2
• Molecular Weight: 502.6 g/mol

Description

The compound “ethyl 3-cyano-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Heterocyclic compounds, including thieno[2,3-c]pyridines, are of significant interest in medicinal chemistry due to their diverse biological activities. For instance, thiazole-aminopiperidine hybrids have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, indicating the role of heterocyclic compounds in developing anti-tuberculosis agents (Jeankumar et al., 2013). Similarly, pyrazolyl-substituted and pyrazolofused pyridines synthesized via one-pot reactions in ethanolic solution containing piperidine showcase the chemical versatility of such compounds and their potential in generating novel chemical entities with unique properties (Latif et al., 2003).

Antitumor and Antioxidant Activities

Cyanoacetamide derivatives, including benzothiophenes, synthesized from ethyl esters, have shown promising antitumor and antioxidant activities, demonstrating the potential of heterocyclic compounds in cancer and oxidative stress-related research (Bialy & Gouda, 2011).

Liquid Crystal Properties

Research into mesomorphic derivatives of heterocyclic compounds, including pyridine and piperidine derivatives, has shown potential applications in materials science, particularly in the development of liquid crystalline compounds with specific electronic or photonic properties (Karamysheva et al., 1981).

Vasodilation Properties

Studies on pyridinecarboxylates have revealed considerable vasodilation properties, suggesting applications in cardiovascular research and the development of therapeutic agents targeting vascular diseases (Girgis et al., 2008).

Synthesis of Functionalized Compounds

The synthesis of functionalized heterocyclic compounds, such as pyrano[3,2-c]pyridines, highlights the potential of such chemical entities in creating novel compounds with specific functionalities that could be useful in various scientific research fields, from materials science to drug development (Mekheimer et al., 1997).

Future Directions

The future directions for research on this compound could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could provide valuable information for the development of new drugs and other applications.